Cas no 339-16-2 (all-trans-Retinoic Acid Methyl Ester)

• Product Name: all-trans-Retinoic Acid Methyl Ester
• CAS No: 339-16-2
• Molecular Formula: C₂₁H₃₀O₂
• Molecular Weight: 314.4617
• CID: 311573
• PubChem ID: 5378821

all-trans-Retinoic Acid Methyl Ester Properties

Names and Identifiers

• Retinoic acid, methylester
• all-trans-Retinoic Acid Methyl Ester
• all-trans Retinoic Acid Methyl Ester
• all-trans-Retinoic A
• all-trans-Methylretinoate
• Methyl all-trans-retinoate
• Methyl retinoate
• Retinoic acid,methyl ester,all-trans
• Ro 4-3781
• Vitamin A acid methyl ester
• 11-cis Retinoic Acid Methyl Ester
• Retinoic acid, methyl ester
• Retinoic acid, methyl ester, all-trans-
• .BETA.-RETINOIC ACID METHYL ESTER
• Vitamin A-Saeuremethylester
• All-trans-Vitamin A acid methyl ester
• Q27292800
• UNII-WS76I7L4S7
• WS76I7L4S7
• NS00114103
• Vitamin A-Saeuremethylester [German]
• MFCD00853557
• 339-16-2
• beta-Retinoic acid methyl ester
• DTXSID401316812
• BRN 2059353
• methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• SREQLAJQLXPNMC-DXYSAURFSA-N
• J-019374
• 861043-70-1
• CHEMBL488005
• SCHEMBL990601
• ALL-TRANS-METHYL RETINOATE
• Retinoic acid, methyl ester, 13-cis-
• retinoic acid methyl ester
• Methyl (2e,4e,6e,8e)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenoate
• Retinoic acid, methyl ester, all-trans-(8CI)
• DB-265356
• G87050
• 4-09-00-02387 (Beilstein Handbook Reference)
• Methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
• TS-09752
• CS-0771236
• HY-W687496

• InChIKey： SREQLAJQLXPNMC-DXYSAURFSA-N
• Inchi： InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15+
• SMILES： COC(/C=C(/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C)\C)=O

Computed Properties

• Exact Mass: 314.22500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 314.22458
• Heavy Atom Count: 23
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 5.69100
• PSA: 26.30000
• Refractive Index: 1.534
• Boiling Point: 426.1°Cat760mmHg
• Melting Point: 66-68°C
• Flash Point: 229.8°C
• Density: 0.975

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters